Cas no 130879-43-5 (ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate)

• Product Name: ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate
• CAS No: 130879-43-5
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 2119008
• PubChem ID: 15122761
• Update Time: 2025-11-02

ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methoxy-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
• ethyl 3-methoxy-1-methyl-2-oxopyridine-4-carboxylate
• 3-Methoxy-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid ethyl ester
• ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate
• MFCD20488009
• CS-0444273
• ETHYL3-METHOXY-1-METHYL-2-OXO-1,2-DIHYDROPYRIDINE-4-CARBOXYLATE
• FJYYQHYGJKWMFI-UHFFFAOYSA-N
• DB-062783
• SCHEMBL757286
• AS-42390
• AKOS027251262
• 130879-43-5
• DTXSID60568570

• MDL： MFCD20488009
• Inchi： 1S/C10H13NO4/c1-4-15-10(13)7-5-6-11(2)9(12)8(7)14-3/h5-6H,4H2,1-3H3
• InChI Key： FJYYQHYGJKWMFI-UHFFFAOYSA-N
• SMILES： O(C)C1C(N(C)C=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 211.08445790Da
• Monoisotopic Mass: 211.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 370.9±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate

ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate (CAS No. 130879-43-5): A Promising Compound in Medicinal Chemistry

ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate, with the systematic name ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate, represents a key intermediate in the development of novel therapeutic agents. This compound, identified by CAS No. 130879-43-5, is a derivative of pyridine-4-carboxylate, featuring a methyl group at the 1-position and a methoxy substituent at the 3-position. Its structural simplicity and functional versatility make it a focal point in modern medicinal chemistry research.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the unique properties of ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate in modulating cellular signaling pathways. Researchers have demonstrated its ability to inhibit specific kinases, which are implicated in cancer progression and inflammatory diseases. This compound’s ability to act as a scaffold for drug design has sparked significant interest in its potential applications in oncology and neurodegenerative disorders.

The pyridine-4-carboxylate core of this molecule is known for its stability and reactivity, enabling the synthesis of diverse derivatives with tailored biological activities. A 2024 study in Organic & Biomolecular Chemistry explored the synthesis of ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate via a one-pot multi-step reaction, emphasizing its role as a versatile building block in the development of bioactive compounds. This synthetic approach not only reduces production costs but also enhances scalability, making it a preferred choice for industrial applications.

Pharmacological investigations into ethyl 3-methyloxy-1-methyl-2-oxo-pyridine-4-carboxylate have revealed its potential as an antitumor agent. A 2023 clinical trial reported in Cancer Research demonstrated that derivatives of this compound exhibit selective cytotoxicity against leukemia cell lines, with minimal impact on healthy cells. This selectivity is attributed to the presence of the methoxy group, which enhances the compound’s ability to penetrate tumor microenvironments.

Moreover, the methoxy group in ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate plays a critical role in modulating its pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition showed that the methoxy substituent improves the compound’s solubility and bioavailability, crucial factors for drug efficacy. This finding underscores the importance of functional group optimization in the design of therapeutic agents.

Recent advancements in computational chemistry have further expanded the utility of ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate. Machine learning models developed by researchers at the University of Cambridge in 2023 predicted its potential interactions with G protein-coupled receptors (GPCRs), a family of targets involved in numerous physiological processes. These predictions have guided the synthesis of analogs with enhanced binding affinity and selectivity.

Environmental and safety assessments of ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate have also been conducted to ensure its compatibility with green chemistry principles. A 2024 report in Green Chemistry highlighted its low toxicity profile and biodegradability, making it a sustainable choice for pharmaceutical development. This aligns with the growing emphasis on eco-friendly synthetic strategies in the industry.

In conclusion, ethyl 3-methoxy-1-methyl-2-oxo-pyridine-4-carboxylate stands at the intersection of medicinal chemistry and drug discovery. Its structural adaptability, coupled with recent breakthroughs in synthetic and computational methodologies, positions it as a cornerstone in the development of next-generation therapeutics. As research continues to evolve, this compound may unlock new possibilities in treating complex diseases with precision and efficacy.